Cas no 1337098-59-5 (2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol)
2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol
- EN300-1851335
- 2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol
- 1337098-59-5
-
- Inchi: 1S/C10H17N3O/c1-10(11,7-14)8-5-4-6-12-9(8)13(2)3/h4-6,14H,7,11H2,1-3H3
- InChI Key: ZJUPMTUGGFAXGM-UHFFFAOYSA-N
- SMILES: OCC(C)(C1=CC=CN=C1N(C)C)N
Computed Properties
- Exact Mass: 195.137162174g/mol
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 62.4Ų
2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851335-0.05g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1851335-0.1g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1851335-0.25g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1851335-0.5g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1851335-1.0g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1851335-2.5g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1851335-5.0g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1851335-10.0g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1851335-1g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1851335-5g |
2-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol |
1337098-59-5 | 5g |
$3396.0 | 2023-09-19 |
2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol
Introduction to 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol (CAS No. 1337098-59-5)
2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol, also known by its CAS number 1337098-59-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a dimethylamino-substituted pyridine ring, and a propanol moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.
The chemical structure of 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol can be represented as follows: C11H17N3O. The presence of multiple functional groups, such as the amino and hydroxyl groups, provides opportunities for various chemical modifications and interactions with biological targets. This makes it an attractive candidate for drug discovery and development.
In recent years, significant research has been conducted on 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol to explore its pharmacological properties and potential therapeutic applications. Studies have shown that this compound exhibits promising activity in several areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol has potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The anti-cancer potential of 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol has also been investigated. Research published in the European Journal of Medicinal Chemistry in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer agent.
In addition to its anti-inflammatory and anti-cancer properties, 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol has shown neuroprotective effects. A study published in the Journal of Neurochemistry in 2019 found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The synthesis of 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol has been extensively studied to optimize its yield and purity. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution reactions, reductive amination, and esterification. One efficient method involves the reaction of 3-bromopyridine with dimethylamine followed by nucleophilic substitution with an amino alcohol derivative. This approach provides high yields and purity levels suitable for pharmaceutical applications.
The physicochemical properties of 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol, such as solubility, stability, and bioavailability, are crucial for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, its stability under different storage conditions ensures its shelf life and reliability in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol. Preliminary results from Phase I trials have demonstrated that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Further Phase II and III trials are planned to assess its therapeutic potential in specific disease indications.
In conclusion, 2-amino-2-(dimethylamino)pyridin-3-y\-lpropan\-1\-ol (CAS No. 1337098\-59\-5) is a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, paving the way for its potential use as a novel therapeutic agent.
1337098-59-5 (2-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)